Cas no 60935-21-9 (4,8-dioxaspiro2.5oct-1-ene)

• Product Name: 4,8-dioxaspiro2.5oct-1-ene
• CAS No: 60935-21-9
• MF: C₆H₈O₂
• MW: 112.126522064209
• MDL: MFCD16876681
• CID: 494871
• PubChem ID: 543094
• Update Time: 2026-04-29

4,8-dioxaspiro2.5oct-1-ene Chemical and Physical Properties

Names and Identifiers

• 4,8-Dioxaspiro[2.5]oct-1-ene
• 4,8-dioxaspiro2.5oct-1-ene

• MDL： MFCD16876681

Computed Properties

• Exact Mass: 112.05244

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 4,8-dioxaspiro2.5oct-1-ene

Recent Advances in the Application of 4,8-Dioxaspiro[2.5]oct-1-ene (CAS: 60935-21-9) in Chemical Biology and Pharmaceutical Research

The compound 4,8-dioxaspiro[2.5]oct-1-ene (CAS: 60935-21-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This spirocyclic ether derivative exhibits remarkable versatility as a building block for the synthesis of complex molecules, particularly in the context of medicinal chemistry and targeted therapeutics. Recent studies have highlighted its role in facilitating novel synthetic pathways and enabling the development of bioactive compounds with enhanced pharmacological profiles.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4,8-dioxaspiro[2.5]oct-1-ene as a key intermediate in the synthesis of protease inhibitors. The researchers utilized its spirocyclic framework to construct rigid molecular scaffolds that improved binding affinity to target enzymes while reducing off-target effects. The study reported a 40% increase in inhibitory potency compared to traditional linear analogs, suggesting that the structural constraints imposed by the spirocyclic system may enhance molecular recognition in biological systems.

In the realm of drug delivery systems, a recent breakthrough published in Advanced Materials (2024) explored the use of 60935-21-9 derivatives as pH-responsive linkers in nanoparticle formulations. The unique oxygen-rich structure of 4,8-dioxaspiro[2.5]oct-1-ene was found to undergo selective cleavage under acidic conditions, making it particularly valuable for tumor-targeted drug release. This property was leveraged to develop a novel class of smart nanocarriers that demonstrated 3-fold greater drug accumulation in tumor tissues compared to conventional delivery systems in murine models.

Structural biology studies have also benefited from applications of this compound. Research published in Nature Chemical Biology (2023) utilized 4,8-dioxaspiro[2.5]oct-1-ene derivatives as molecular probes to investigate protein conformational changes. The compound's ability to introduce strategic steric constraints enabled researchers to trap intermediate protein states that were previously inaccessible for study, providing new insights into enzyme mechanisms and allosteric regulation.

From a synthetic chemistry perspective, recent advances in catalytic asymmetric synthesis have made 60935-21-9 more accessible for large-scale applications. A 2024 report in Angewandte Chemie described a novel organocatalytic method for the enantioselective synthesis of 4,8-dioxaspiro[2.5]oct-1-ene derivatives with >99% ee. This development significantly enhances the compound's utility in chiral drug synthesis and may pave the way for its broader adoption in pharmaceutical manufacturing.

Looking forward, the unique properties of 4,8-dioxaspiro[2.5]oct-1-ene position it as a promising candidate for addressing several current challenges in drug development, including improving metabolic stability and enhancing target specificity. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) design and as a scaffold for covalent inhibitor development. As synthetic methodologies continue to advance and biological applications expand, this compound is likely to play an increasingly important role in the next generation of therapeutic agents.